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Abstract
N-(2-Methoxy-2-methylpropyl)formamide is a chemical intermediate of significant interest in

synthetic organic chemistry. This document provides an in-depth review of the existing

research on this compound, covering its synthesis, physicochemical properties, and known

applications. While direct research into the biological activity and pharmacological profile of N-
(2-Methoxy-2-methylpropyl)formamide is limited, this guide contextualizes its potential

toxicological profile based on studies of related formamide derivatives. All available quantitative

data has been summarized, and detailed experimental protocols for its synthesis are provided.

Introduction
N-(2-Methoxy-2-methylpropyl)formamide, with the chemical formula C₆H₁₃NO₂, is a

secondary amide derivative of formic acid.[1] Its molecular structure, featuring a methoxy group

and two methyl groups on the propyl chain, imparts specific physicochemical properties that

make it a valuable precursor in organic synthesis.[1] Notably, it serves as a key intermediate in

the synthesis of 2-methoxy-2-methylpropyl isonitrile, also known as MIBI.[1] This technical

guide aims to consolidate the current knowledge on N-(2-Methoxy-2-
methylpropyl)formamide, presenting it in a manner that is accessible and useful for

researchers and professionals in the field of drug development and chemical synthesis.
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Physicochemical Properties
A summary of the key physicochemical properties of N-(2-Methoxy-2-
methylpropyl)formamide is presented in Table 1. These properties have been compiled from

various chemical databases and supplier information.

Property Value Source

Molecular Formula C₆H₁₃NO₂ [2][3]

Molecular Weight 131.17 g/mol [2][3]

CAS Number 112129-25-6 [2][3]

Appearance Colorless, oily liquid [4]

LogP 0.99770 [2]

PSA (Polar Surface Area) 41.82 Å² [2]

IUPAC Name
N-(2-methoxy-2-

methylpropyl)formamide
[3]

Synonyms

N-formyl-2-

methoxyisobutylamine, N-(2-

Methoxy-2-methyl-propyl)-

formamide

[2][3]

Synthesis of N-(2-Methoxy-2-
methylpropyl)formamide
Two primary synthetic routes for N-(2-Methoxy-2-methylpropyl)formamide have been

reported in the literature.[1] These are the formylation of 2-methoxy-2-methylpropylamine and

the reaction of 2-methoxy-2-methylpropanol with formamide.

Formylation of 2-Methoxy-2-methylpropylamine
This method involves the direct formylation of the primary amine, 2-methoxy-2-

methylpropylamine. A common and effective reagent for this transformation is a mixture of

formic acid and acetic anhydride, which generates a potent formylating agent in situ.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b173919?utm_src=pdf-body
https://www.benchchem.com/product/b173919?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Methoxy-2-methylpropyl_formamide
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Methoxy-2-methylpropyl_formamide
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Methoxy-2-methylpropyl_formamide
https://en.wikipedia.org/wiki/Formamide
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Methoxy-2-methylpropyl_formamide
https://wap.guidechem.com/dictionary/en/112129-25-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Methoxy-2-methylpropyl_formamide
https://www.benchchem.com/product/b173919?utm_src=pdf-body
https://www.benchchem.com/product/b173919?utm_src=pdf-body
https://www.benchchem.com/product/b173919?utm_src=pdf-body
https://www.benchchem.com/product/b173919
https://www.benchchem.com/product/b173919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol:

Reagents: 2-methoxy-2-methylpropylamine, formic acid, acetic anhydride.[1]

Procedure: A mixture of formic acid and acetic anhydride is prepared, typically at a controlled

temperature to manage the exothermic reaction. 2-methoxy-2-methylpropylamine is then

added to this mixture. The reaction is stirred for a specified period, and the product is

isolated and purified using standard laboratory techniques such as distillation or

chromatography.

Reactants

Reaction Product

2-methoxy-2-methylpropylamine

FormylationFormic Acid

Acetic Anhydride

N-(2-Methoxy-2-methylpropyl)formamide

Click to download full resolution via product page

Caption: Synthesis via formylation of the corresponding amine.

Reaction of 2-Methoxy-2-methylpropanol with
Formamide
An alternative route involves the reaction of 2-methoxy-2-methylpropanol with formamide.[1]

This reaction typically requires heating and may be facilitated by a catalyst to promote the

condensation and formation of the N-substituted formamide.[1]
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Reagents: 2-methoxy-2-methylpropanol, formamide, catalyst (optional, e.g., acid catalyst).[1]

Procedure: 2-methoxy-2-methylpropanol and formamide are heated together, with or without

a catalyst. The reaction progress is monitored, and upon completion, the desired product is

isolated from the reaction mixture through appropriate workup and purification steps.

Reactants

Reaction Product

2-methoxy-2-methylpropanol

Condensation

Formamide

N-(2-Methoxy-2-methylpropyl)formamide

Click to download full resolution via product page

Caption: Synthesis via reaction of the corresponding alcohol with formamide.

Biological Activity and Toxicology
There is a notable absence of direct research on the biological activity and toxicology of N-(2-
Methoxy-2-methylpropyl)formamide in publicly available literature. However, insights can be

drawn from studies on formamide and its other N-alkylated derivatives.

Formamide itself is recognized as a reproductive and developmental toxicant in animal studies.

[5] Studies on N-methyl and N-ethyl derivatives of formamide have also indicated potential

toxicity.[6] The primary target organ for toxicity of many formamide and acetamide derivatives is

the liver.[7] For instance, N,N-dimethylformamide (DMF) is a well-studied hepatotoxin.[7]

Metabolites of N-alkylformamides, specifically N-alkylcarbamic acid thioesters, have been

implicated as potential mediators of both antineoplastic and hepatotoxic activities.[8] These

metabolites might act by liberating isocyanates at cellular membranes.[8]

Given these findings for related compounds, it is prudent to handle N-(2-Methoxy-2-
methylpropyl)formamide with appropriate safety precautions, assuming potential for toxicity
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until specific studies are conducted.

Applications in Synthesis
The principal application of N-(2-Methoxy-2-methylpropyl)formamide is as a direct precursor

to 2-methoxy-2-methylpropyl isonitrile (MIBI).[1] Isocyanides are valuable reagents in

multicomponent reactions and for the synthesis of various heterocyclic compounds.[1] The

conversion of the formamide to the isonitrile is a key transformation that underscores the

synthetic utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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